Cas no 2228183-32-0 (2,2-difluoro-3-2-(piperidin-1-yl)pyridin-3-ylpropanoic acid)

• Product Name: 2,2-difluoro-3-2-(piperidin-1-yl)pyridin-3-ylpropanoic acid
• CAS No: 2228183-32-0
• MF: C₁₃H₁₆F₂N₂O₂
• MW: 270.275150299072
• CID: 6518799
• PubChem ID: 165693362
• Update Time: 2025-05-25

2,2-difluoro-3-2-(piperidin-1-yl)pyridin-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-2-(piperidin-1-yl)pyridin-3-ylpropanoic acid
• 2,2-difluoro-3-[2-(piperidin-1-yl)pyridin-3-yl]propanoic acid
• EN300-1959410
• 2228183-32-0

• Inchi： 1S/C13H16F2N2O2/c14-13(15,12(18)19)9-10-5-4-6-16-11(10)17-7-2-1-3-8-17/h4-6H,1-3,7-9H2,(H,18,19)
• InChI Key： UALRCGQFMCPNKO-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1=CC=CN=C1N1CCCCC1)F

Computed Properties

• Exact Mass: 270.11798408g/mol
• Monoisotopic Mass: 270.11798408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 53.4Ų

Additional information on 2,2-difluoro-3-2-(piperidin-1-yl)pyridin-3-ylpropanoic acid

Introduction to 2,2-difluoro-3-2-(piperidin-1-yl)pyridin-3-ylpropanoic acid (CAS No. 2228183-32-0)

2,2-difluoro-3-2-(piperidin-1-yl)pyridin-3-ylpropanoic acid (CAS No. 2228183-32-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, including fluoro-substituted pyridine rings and a piperidine moiety, exhibits promising potential in various biological and chemical applications. The presence of fluorine atoms in its molecular structure enhances its metabolic stability and binding affinity, making it a valuable candidate for drug development.

The chemical structure of 2,2-difluoro-3-2-(piperidin-1-yl)pyridin-3-ylpropanoic acid consists of a propanoic acid backbone linked to a pyridine ring substituted at the 3-position with another pyridine ring, further functionalized with a piperidine group at the 2-position. This intricate arrangement not only contributes to its distinct chemical properties but also opens up diverse possibilities for its utilization in synthetic chemistry and pharmacological studies.

In recent years, the pharmaceutical industry has seen a surge in the exploration of fluorinated compounds due to their enhanced pharmacokinetic profiles. Fluorinated pyridines, such as those found in 2,2-difluoro-3-2-(piperidin-1-yl)pyridin-3-ylpropanoic acid, have been extensively studied for their ability to improve drug solubility, bioavailability, and metabolic resistance. The fluoro-substituents play a crucial role in modulating the electronic properties of the molecule, thereby influencing its interactions with biological targets.

The piperidine moiety in this compound is another key feature that contributes to its biological activity. Piperidine derivatives are well-known for their role as pharmacophores in numerous therapeutic agents, including antipsychotics, antivirals, and anti-inflammatory drugs. The integration of piperidine into the molecular framework of 2,2-difluoro-3-2-(piperidin-1-yl)pyridin-3-ylpropanoic acid suggests potential applications in the development of novel therapeutic compounds targeting various diseases.

Current research in the field of medicinal chemistry has highlighted the importance of bioisosterism, where structural analogs are designed to maintain or enhance biological activity while improving pharmacological properties. The compound CAS No. 2228183-32-0 exemplifies this concept by combining fluoro-pyridine and piperidine functionalities into a single molecule. Such structural modifications have been shown to enhance binding affinity and reduce off-target effects, making it an attractive scaffold for drug discovery.

One of the most compelling aspects of 2,2-difluoro-3-2-(piperidin-1-y l)pyridin -3 -y lpropanoic acid is its versatility in synthetic applications. The presence of multiple reactive sites allows for further functionalization, enabling chemists to explore a wide range of derivatives with tailored properties. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity.

Recent studies have demonstrated the potential of this compound as a lead molecule in the development of novel therapeutics. For instance, researchers have explored its derivatives as inhibitors of enzymes involved in cancer pathways and as modulators of neurotransmitter receptors. The ability to fine-tune its properties through structural modifications makes it a promising candidate for further investigation.

The synthesis of CAS No. 2228183 -32 -0 involves multi-step organic reactions that highlight the expertise required in modern synthetic chemistry. Advanced techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations are employed to construct the complex molecular framework efficiently. These synthetic strategies not only showcase the compound's complexity but also underscore its synthetic accessibility for further derivatization.

In conclusion, 2 , 2 -difluoro - 3 - 2 -( piperidin -1 - y l ) py rid ine - 3 - y l pro pan o ic ac id ( CAS No . 2228183 -32 -0 ) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, including fluoro-substituted pyridine rings and a piperidine moiety, make it a versatile and promising compound for drug development . Ongoing research continues to uncover new applications and derivatives that could revolutionize therapeutic interventions across various medical fields.